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Compound of Interest

Compound Name: 2-(3-Nitrophenyl)nicotinaldehyde

CAS No.: 289469-76-7

Cat. No.: B2729030

Get Quote

Executive Summary
2-(3-Nitrophenyl)nicotinaldehyde (CAS: 289469-76-7) is a specialized heterocyclic building

block used primarily in the synthesis of complex bioactive scaffolds, including dihydropyridines,

naphthyridines, and azlactones. Its structural duality—combining an electrophilic aldehyde with

a nitro-aryl group—makes it a "privileged scaffold" for divergent synthesis in drug discovery.[1]

However, due to its specific substitution pattern, it is often a non-stock item with major catalog

distributors, requiring researchers to either source from specialized fine chemical vendors or

synthesize it in-house. This guide provides a validated sourcing strategy, a self-validating

synthesis protocol, and quality control parameters to ensure research integrity.

Part 1: Technical Specifications & Identity
Before sourcing, verify the exact chemical identity to avoid confusion with regioisomers (e.g., 6-

(3-nitrophenyl)nicotinaldehyde).
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Parameter Specification

Chemical Name 2-(3-Nitrophenyl)pyridine-3-carbaldehyde

Common Name 2-(3-Nitrophenyl)nicotinaldehyde

CAS Number 289469-76-7

Molecular Formula C₁₂H₈N₂O₃

Molecular Weight 228.20 g/mol

Appearance Pale yellow to yellow solid

Solubility
Soluble in DMSO, DMF, DCM, Chloroform;

sparingly soluble in water.[1]

Stability
Air-sensitive (aldehyde oxidation); store under

inert gas at 2-8°C.

Part 2: Sourcing Landscape
The supply chain for this compound is tiered.[1] High-throughput screening (HTS) campaigns

may require bulk purchase, while hit-to-lead optimization often necessitates in-house synthesis

due to long lead times for custom orders.[1]

Tier 1: Direct Suppliers (Stock/Lead Time < 2 Weeks)
These vendors typically hold small inventory (mg to g scale) for immediate dispatch.

BLD Pharm: Confirmed listing with specific batch data. Often holds stock in Shanghai or US

warehouses.[1]

Enamine: Likely to have this in their "REAL Database" or building block stock due to its utility

in library synthesis.[1]

WuXi AppTec (LabNetwork): Aggregates stock from various Asian manufacturers; reliable for

verifying "in-stock" status before purchase.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/static-page/down_bethesda.html
https://pubmed.ncbi.nlm.nih.gov/static-page/down_bethesda.html
https://pubmed.ncbi.nlm.nih.gov/static-page/down_bethesda.html
https://pubmed.ncbi.nlm.nih.gov/static-page/down_bethesda.html
https://pubmed.ncbi.nlm.nih.gov/static-page/down_bethesda.html
https://pubmed.ncbi.nlm.nih.gov/static-page/down_bethesda.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2729030?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tier 2: Custom Synthesis & Aggregators (Lead Time 4–8
Weeks)
Use these for bulk (>100g) or if Tier 1 is out of stock.

MolPort: Excellent for searching global inventory but acts as a middleman.[1]

ChemSpace: Similar to MolPort, connects with Ukrainian and Chinese synthesis labs.

Apollo Scientific: UK-based; often sources from partner labs if not in local stock.[1]

Tier 3: Strategic Precursor Sourcing (In-House
Synthesis)
Recommended Strategy: If the lead time exceeds 3 weeks, purchase the precursors and

synthesize in-house using the protocol in Part 3. This is often more cost-effective and ensures

freshness.[1]

Required Precursors:

2-Chloronicotinaldehyde (CAS: 31260-49-1) - Widely available (Sigma, TCI, Combi-Blocks).

[1]

3-Nitrophenylboronic acid (CAS: 13331-27-6) - Commodity chemical, very stable.[1]

Part 3: Validated Synthesis Protocol (Suzuki-
Miyaura Coupling)
If direct sourcing is unfeasible, the following protocol is the industry standard for generating

high-purity 2-arylpyridines. This method is optimized for reliability and scalability.[1]

The Reaction Pathway
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Caption: Fig 1. Convergent synthesis via Pd(0)-catalyzed cross-coupling.[1][2][3] This route

avoids the instability of pyridine-2-boronic acids.[1]

Step-by-Step Methodology
Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux

condenser, dissolve 2-chloronicotinaldehyde (1.0 eq, 5 mmol) and 3-nitrophenylboronic acid

(1.2 eq, 6 mmol) in 1,2-dimethoxyethane (DME, 20 mL).

Degassing: Add 2M aqueous Na₂CO₃ (2.0 eq, 5 mL). Sparge the biphasic mixture with Argon

for 15 minutes to remove dissolved oxygen (Critical for catalyst life).

Catalysis: Quickly add Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) (0.05 eq).

Reaction: Heat the mixture to reflux (approx. 85°C) under an Argon atmosphere for 12–16

hours. Monitor by TLC (EtOAc/Hexane 1:3).[1] The starting chloride should disappear.[1]

Work-up:

Cool to room temperature.[1][4]

Dilute with water (50 mL) and extract with Ethyl Acetate (3 x 30 mL).

Wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate in

vacuo.

Purification: The crude residue is typically a dark oil.[1] Purify via flash column

chromatography on silica gel.

Eluent: Gradient of 10% → 30% Ethyl Acetate in Hexanes.[1]
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Yield Expectation: 75–85%.[1]

Part 4: Quality Control & Self-Validation[1]
To ensure the material is suitable for downstream biological assays or synthesis, it must pass

the following QC checks.

Proton NMR (¹H-NMR) Validation
The spectrum in CDCl₃ should display distinct diagnostic peaks:

Aldehyde Proton: A singlet at ~10.0–10.2 ppm.[1] If this is missing or shifted upfield, the

aldehyde may have oxidized to the carboxylic acid.

Pyridine Protons: Look for the doublet of doublets (dd) characteristic of the pyridine ring

protons (H-4, H-5, H-6) in the 7.4–8.9 ppm range.

Nitro-Aryl Protons: The proton ortho to the nitro group will be significantly deshielded,

appearing as a singlet or doublet at ~8.5 ppm.[1]

Purity by HPLC
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse).

Mobile Phase: Acetonitrile/Water (0.1% Formic Acid) gradient 5% → 95%.

Detection: UV at 254 nm (aromatic) and 280 nm (nitro/carbonyl).

Acceptance Criteria: >95% area under the curve (AUC). Major impurity is often

triphenylphosphine oxide (if synthesized) or the carboxylic acid derivative (if stored

improperly).

Part 5: Applications & Reaction Utility
This compound serves as a "linchpin" intermediate.[1] Its reactivity profile allows for rapid

diversification.[1][3]
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Caption: Fig 2. Divergent synthesis pathways utilizing the aldehyde and pyridine nitrogen

functionalities.

Key Reactions:
Chalcone Synthesis: Reaction with acetophenones under basic conditions yields chalcones,

which are precursors to flavonoids and pyrazolines.[1]

Hantzsch Dihydropyridine Synthesis: Condensation with ethyl acetoacetate and ammonium

acetate yields 1,4-dihydropyridines, a class of molecules famous for calcium channel

blocking activity (similar to Nifedipine).

Azlactone Formation: Condensation with hippuric acid yields azlactones, used as tyrosinase

inhibitors or intermediates for amino acid synthesis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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